![molecular formula C7H13NO2 B2615011 5-(Hydroxymethyl)azepan-2-one CAS No. 38446-92-3](/img/structure/B2615011.png)
5-(Hydroxymethyl)azepan-2-one
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Description
5-(Hydroxymethyl)azepan-2-one is a useful research compound. Its molecular formula is C7H13NO2 and its molecular weight is 143.186. The purity is usually 95%.
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Scientific Research Applications
Glycosidase Inhibition
The conformational behavior of novel glycosidase inhibitors, including derivatives related to 5-(Hydroxymethyl)azepan-2-one, has been studied in detail. These inhibitors show promise in modulating enzyme activity, with potential implications for treating diseases related to enzyme dysfunction. Techniques such as NMR spectroscopy, molecular dynamics, and molecular docking have been used to understand their interaction with enzymes like beta-glucosidase, revealing the inhibitors' conformational dynamics and binding modes. This research opens avenues for designing more effective enzyme inhibitors based on azepan structures (Martínez-Mayorga et al., 2004).
Synthesis and Transformation of Nitrosugars
Another area of research involving this compound derivatives focuses on the synthesis and transformation of nitrosugars into iminosugars. A divergent synthesis from D-mannose to novel polyhydroxylated azepanes demonstrates these compounds' potential as glycosidase inhibitors. Such derivatives show selective inhibition against specific glycosides, highlighting their utility in exploring novel treatments for diseases where glycosidase activity is a factor (Estévez et al., 2010).
Enzymatic Polymer Synthesis
Research on this compound derivatives extends into the field of materials science, particularly in the enzymatic synthesis of biobased polyesters. By polymerizing these derivatives with various diacid ethyl esters, novel biobased furan polyesters with potential applications in sustainable materials development have been produced. The process showcases the versatility of enzymatic methods in creating polymers with desirable properties for industrial applications (Jiang et al., 2014).
Antioxidant Properties
The antioxidant properties of novel 5H-dibenz[b,f]azepine derivatives, which include functionalities related to this compound, have been evaluated in various in vitro models. These studies provide insights into the potential therapeutic applications of such compounds, emphasizing the importance of molecular structure in determining antioxidant efficacy and opening new pathways for developing treatments based on these properties (Vijay Kumar & Naik, 2010).
Properties
IUPAC Name |
5-(hydroxymethyl)azepan-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c9-5-6-1-2-7(10)8-4-3-6/h6,9H,1-5H2,(H,8,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGNJOEURYURXAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NCCC1CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
38446-92-3 |
Source
|
Record name | 5-(hydroxymethyl)azepan-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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